Cas no 1804451-49-7 (2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804451-49-7
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4811187
• Update Time: 2025-05-19

2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-3-1-2(5(9)10)4(7(13)14)12-6(3)11/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： KGCPYSCPQYQEJC-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(=O)O)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804451-49-7)

2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804451-49-7) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core structure modified with amino, chloro, and difluoromethyl substituents, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid incorporates functional groups that contribute to its reactivity and potential applications. The presence of an amino group at the 2-position enhances its capability to participate in further chemical modifications, such as amide bond formation or condensation reactions. The chloro substituent at the 3-position provides a site for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Additionally, the difluoromethyl group at the 5-position imparts electronic and steric effects that can influence the compound's biological activity and metabolic stability.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. 2-Amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid has been investigated as a key building block in the development of novel therapeutic agents. Its structural features make it a suitable candidate for designing molecules with targeted interactions against specific biological targets.

One of the most compelling aspects of 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid is its role in the synthesis of small-molecule inhibitors. Researchers have leveraged its versatile structure to develop compounds that modulate enzyme activity and signal transduction pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The difluoromethyl group, in particular, has been recognized for its ability to enhance binding affinity and metabolic stability, making it a desirable feature in drug design.

Recent studies have highlighted the importance of 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid in the development of antiviral agents. The unique electronic properties of its pyridine ring contribute to its ability to interact with viral proteases and polymerases, thereby inhibiting viral replication. Moreover, the compound's structural framework allows for modifications that can improve its pharmacokinetic profile, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

The synthesis of 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework. These synthetic approaches not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The biological evaluation of 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid has revealed several promising activities. In vitro assays have shown that derivatives of this compound exhibit inhibitory effects against various enzymes and receptors relevant to human health. For example, some derivatives have demonstrated potent activity against tyrosine kinases, which are overexpressed in many cancer cell lines. Additionally, preclinical studies have indicated that certain analogs may have anti-inflammatory properties by modulating cytokine production and immune cell function.

The structural diversity offered by 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid allows for extensive chemical modification, enabling researchers to explore a wide range of pharmacological profiles. By introducing different substituents at strategic positions within the molecule, novel compounds with enhanced efficacy and selectivity can be generated. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion, 2-amino-3-chloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804451-49-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold are expected to play an increasingly important role in addressing unmet medical needs.